Cas no 89055-45-8 (Acetaldehyde, [(3-oxobutyl)thio]-)

• Product Name: Acetaldehyde, [(3-oxobutyl)thio]-
• CAS No: 89055-45-8
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 614114
• PubChem ID: 54338756
• Update Time: 2025-04-19

Acetaldehyde, [(3-oxobutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, [(3-oxobutyl)thio]-
• 2-(3-oxobutylsulfanyl)acetaldehyde
• [(3-Oxobutyl)sulfanyl]acetaldehyde
• DTXSID80710675
• 89055-45-8
• SCHEMBL10523645

• Inchi： 1S/C6H10O2S/c1-6(8)2-4-9-5-3-7/h3H,2,4-5H2,1H3
• InChI Key： TXKOCTAIFQAAPZ-UHFFFAOYSA-N
• SMILES： S(CC=O)CCC(C)=O

Computed Properties

• Exact Mass: 146.04015073g/mol
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.4Ų